(4-methoxyphenyl)[4-(trifluoromethyl)benzyl]amine

• IUPAC Name: 4-methoxy-N-[[4-(trifluoromethyl)phenyl]methyl]aniline
• InChI: InChI=1S/C15H14F3NO/c1-20-14-8-6-13(7-9-14)19-10-11-2-4-12(5-3-11)15(16,17)18/h2-9,19H,10H2,1H3
• InChI Key: LFKQIWIWKCAKKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NCC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C15H14F3NO
• Molecular Weight: 281.27 g/mol

Description

(4-methoxyphenyl)[4-(trifluoromethyl)benzyl]amine, also known as MTFB, is a chemical compound that has been widely studied for its potential applications in scientific research. MTFB is a member of the phenylalkylamine class of compounds, which are known to have a range of biological activities.

Mechanism of Action

(4-methoxyphenyl)[4-(trifluoromethyl)benzyl]amine is thought to work by inhibiting the activity of certain enzymes and receptors in the body. Specifically, this compound has been shown to inhibit the activity of the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. By inhibiting this activity, this compound can increase the levels of dopamine in the brain, which could have a range of therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in the body. In vitro studies have shown that this compound has activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. In addition, this compound has been shown to have activity against the dopamine transporter, which could make it useful in the treatment of Parkinson's disease. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4-methoxyphenyl)[4-(trifluoromethyl)benzyl]amine in lab experiments is its potential as a novel drug target. This compound has been shown to have activity against a range of disease targets, which could make it useful in the development of new drugs. In addition, this compound is relatively easy to synthesize, which could make it a cost-effective option for lab experiments. However, one of the main limitations of using this compound in lab experiments is the lack of research on its safety and toxicity. Further research is needed to fully understand the safety and toxicity of this compound.

Future Directions

There are several future directions for research on (4-methoxyphenyl)[4-(trifluoromethyl)benzyl]amine. One possible direction is to further explore its potential as an anticancer agent. In vitro studies have shown that this compound has activity against a range of cancer cell lines, but further research is needed to fully understand its potential as a cancer treatment. Another possible direction is to explore its potential as a novel drug target. This compound has been shown to have activity against a range of disease targets, which could make it useful in the development of new drugs. Finally, further research is needed to fully understand the safety and toxicity of this compound, which could inform its potential use in clinical settings.

Synthesis Methods

(4-methoxyphenyl)[4-(trifluoromethyl)benzyl]amine can be synthesized using a variety of methods, including the Suzuki-Miyaura coupling reaction and the Buchwald-Hartwig amination reaction. The Suzuki-Miyaura coupling reaction involves the reaction of a boronic acid with an aryl halide in the presence of a palladium catalyst, while the Buchwald-Hartwig amination reaction involves the reaction of an aryl halide with an amine in the presence of a palladium catalyst.

Scientific Research Applications

(4-methoxyphenyl)[4-(trifluoromethyl)benzyl]amine has been studied for its potential applications in a range of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to have activity as a dopamine transporter inhibitor, which could make it useful in the treatment of Parkinson's disease. In pharmacology, this compound has been studied for its potential as an anticancer agent, as it has been shown to have activity against a range of cancer cell lines. In medicinal chemistry, this compound has been studied for its potential as a novel drug target, as it has been shown to have activity against a range of disease targets.